Cas no 1788043-94-6 (2-(3,3-dimethoxycyclobutyl)ethan-1-ol)

2-(3,3-Dimethoxycyclobutyl)ethan-1-ol is a versatile cyclic ether alcohol with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a cyclobutyl ring with dimethoxy substitution, enhancing stability while retaining reactivity for further functionalization. The ethanolic hydroxyl group provides a handle for derivatization, making it useful in the preparation of complex molecules. The compound's balanced lipophilicity and polarity contribute to its solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its rigid cyclobutyl core may also impart steric constraints, enabling selective transformations. This intermediate is valuable for researchers exploring novel scaffolds in medicinal chemistry or materials science.
2-(3,3-dimethoxycyclobutyl)ethan-1-ol structure
1788043-94-6 structure
Product Name:2-(3,3-dimethoxycyclobutyl)ethan-1-ol
CAS No:1788043-94-6
MF:C8H16O3
MW:160.210843086243
MDL:MFCD28501617
CID:2094411
PubChem ID:91825908
Update Time:2025-05-21

2-(3,3-dimethoxycyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-Dimethoxycyclobutyl)ethanol
    • 2-(3,3-Dimethoxycyclobutyl)ethan-1-ol
    • FCH3805602
    • AK171273
    • CS-0052290
    • DTXSID901297114
    • SB84309
    • SY099369
    • Cyclobutaneethanol, 3,3-dimethoxy-
    • AS-52323
    • P14794
    • MFCD28501617
    • AKOS025289758
    • 1788043-94-6
    • 2-(3,3-dimethoxycyclobutyl)ethan-1-ol
    • MDL: MFCD28501617
    • Inchi: 1S/C8H16O3/c1-10-8(11-2)5-7(6-8)3-4-9/h7,9H,3-6H2,1-2H3
    • InChI Key: NZDMNQXQRQDHHH-UHFFFAOYSA-N
    • SMILES: O(C)C1(CC(CCO)C1)OC

Computed Properties

  • Exact Mass: 160.109944368g/mol
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • XLogP3: 0.3

2-(3,3-dimethoxycyclobutyl)ethan-1-ol Pricemore >>

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Additional information on 2-(3,3-dimethoxycyclobutyl)ethan-1-ol

Comprehensive Guide to 2-(3,3-dimethoxycyclobutyl)ethan-1-ol (CAS No. 1788043-94-6): Properties, Applications, and Industry Insights

2-(3,3-dimethoxycyclobutyl)ethan-1-ol (CAS No. 1788043-94-6) is a specialized organic compound gaining traction in pharmaceutical and fine chemical industries due to its unique structural features. This cyclobutane derivative, characterized by its dimethoxy and hydroxyethyl functional groups, serves as a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers are increasingly exploring its potential in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with the growing demand for precision medicine.

The compound’s cyclobutyl ring offers steric rigidity, making it valuable for designing bioactive molecules with improved metabolic stability—a key focus in modern medicinal chemistry. Recent studies highlight its role in developing small-molecule therapeutics for inflammatory diseases, a trending topic in biopharma forums. Its ethan-1-ol moiety further enhances solubility, addressing formulation challenges often discussed in drug delivery optimization.

From a synthetic perspective, 2-(3,3-dimethoxycyclobutyl)ethan-1-ol is synthesized via cycloaddition reactions or ring-opening protocols, methods frequently searched by organic chemists. Its CAS No. 1788043-94-6 ensures precise identification in regulatory documents, crucial for GMP compliance. The compound’s stability under ambient conditions also makes it a candidate for green chemistry applications, resonating with the industry’s shift toward sustainable practices.

Analytical data for 1788043-94-6, including NMR and HPLC profiles, are often queried by quality control teams. The dimethoxycyclobutyl segment’s conformational flexibility has sparked interest in computational chemistry circles, where molecular modeling tools predict its interactions with biological targets. This aligns with the rise of AI-driven drug design, a hot topic in SciTech media.

In material science, derivatives of 2-(3,3-dimethoxycyclobutyl)ethan-1-ol show promise in polymeric coatings due to their balanced hydrophilicity—addressing frequent queries about high-performance materials. Suppliers emphasize its high purity grades (>98%), catering to stringent R&D requirements. As patent filings referencing this compound increase, its commercial relevance in life sciences continues to grow.

For researchers, handling 2-(3,3-dimethoxycyclobutyl)ethan-1-ol requires standard organic lab protocols. Its MSDS data, often searched alongside the CAS number, confirm low toxicity, aligning with safer chemical trends. Future applications may expand into agrochemicals or flavor/fragrance sectors, reflecting broader industrial needs.

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